Cas no 2171940-39-7 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-2-methylpropanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-2-methylpropanoic acid
• CAS No: 2171940-39-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5567042
• PubChem ID: 165515550
• Update Time: 2025-06-11

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171379-31-8
• 3-hydroxy-2-methyl-2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
• EN300-1570749
• EN300-1544717
• EN300-1499743
• 3-hydroxy-2-methyl-2-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-hydroxy-2-methylpropanoic acid
• 2171940-39-7
• 2171437-02-6
• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-2-methylpropanoic acid

• Inchi： 1S/C26H30N2O6/c1-26(15-29,24(31)32)28-23(30)16-10-12-17(13-11-16)27-25(33)34-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22,29H,10-15H2,1H3,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： FHHNZTTUKZFCPJ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NC(C(=O)O)(C)CO)=O)CC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 125Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-2-methylpropanoic acid

Research Briefing on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-2-methylpropanoic acid (CAS: 2171940-39-7)

In recent years, the compound 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-2-methylpropanoic acid (CAS: 2171940-39-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and as a building block in solid-phase peptide synthesis (SPPS). The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexylformamido moiety makes it a versatile intermediate in the preparation of complex bioactive peptides.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are critical for its application in high-throughput screening and combinatorial chemistry. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize the compound and ensure its consistency in research applications. Furthermore, its stability under various physiological conditions has been investigated to assess its suitability for in vivo studies.

One of the key findings from recent research is the compound's role in facilitating the synthesis of peptide conjugates with improved pharmacokinetic properties. For instance, its incorporation into peptide sequences has been shown to enhance solubility and bioavailability, addressing common challenges in peptide-based drug development. Additionally, its compatibility with automated peptide synthesizers has made it a valuable tool in the rapid generation of peptide libraries for drug discovery.

Another area of interest is the potential therapeutic applications of derivatives of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-2-methylpropanoic acid. Preliminary studies suggest that these derivatives may exhibit activity against specific biological targets, such as enzymes involved in inflammatory pathways or receptors implicated in cancer progression. However, further in vitro and in vivo studies are required to validate these findings and explore their clinical potential.

In conclusion, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-2-methylpropanoic acid (CAS: 2171940-39-7) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential therapeutic applications underscore the importance of continued investigation. Future research should focus on elucidating its mechanism of action, optimizing its derivatives for enhanced efficacy, and exploring its utility in novel drug delivery systems.